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Cat. No.: B076289 Get Quote

C.I. Pigment Violet 32: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Pigment Violet 32 is a synthetic organic pigment characterized by its vibrant reddish-

purple hue.[1][2] Belonging to the monoazo class of compounds, it is also identified by the

Colour Index number 12517.[1][3] This pigment sees extensive application in coloring various

materials, including paints, printing inks, and plastics such as PVC and polyolefins.[1][2][4] Its

utility stems from its notable fastness properties and strong coloration. This technical guide

provides an in-depth overview of the chemical structure, properties, and synthesis of C.I.
Pigment Violet 32.

Chemical Structure and Identification
C.I. Pigment Violet 32 is a complex organic molecule featuring a benzimidazolone moiety

coupled to a naphthol AS derivative through an azo linkage.[3][5] This specific chemical

arrangement is responsible for its characteristic color and stability.

Table 1: Chemical Identification of C.I. Pigment Violet 32
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Identifier Value

C.I. Name Pigment Violet 32

C.I. Number 12517[3][4][6]

CAS Number 12225-08-0[1][5][7][8]

IUPAC Name

2-Naphthalenecarboxamide, N-(2,3-dihydro-2-

oxo-1H-benzimidazol-5-yl)-4-((2,5-dimethoxy-4-

((methylamino)sulfonyl)phenyl)azo)-3-hydroxy-

[5]

Molecular Formula C₂₇H₂₄N₆O₇S[1][5][8][9]

Molecular Weight 576.58 g/mol [1][5]

Chemical Class Monoazo[1][3]

Physicochemical and Fastness Properties
The performance of C.I. Pigment Violet 32 in its various applications is dictated by its physical

and chemical properties, particularly its resistance to heat, light, and various chemical agents.

Table 2: Physicochemical and Fastness Properties of C.I. Pigment Violet 32
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Property Value

Appearance Red-light purple powder[1][10]

Heat Resistance 200 - 250 °C[1][2][10]

Light Fastness 7-8 (on a scale of 1-8)[2][10]

Water Fastness 5 (on a scale of 1-5)[10]

Acid Fastness 5 (on a scale of 1-5)[10]

Alkali Fastness 5 (on a scale of 1-5)[10]

Linseed Oil Fastness 4 (on a scale of 1-5)[10]

Oil Absorption 40-97 g/100g [2][10]

pH Value 6[10]

Synthesis Methodology
The manufacturing of C.I. Pigment Violet 32 is a two-step process involving diazotization

followed by an azo coupling reaction.[1][2]

Experimental Protocol
Step 1: Diazotization of the Amine Component

Preparation of the Diazo Component: 2,5-Dimethoxy-4-amino-N-methylbenzenesulfonamide

is dispersed in an acidic aqueous medium, typically using hydrochloric acid, and cooled to 0-

5 °C in an ice bath.

Diazotization: A stoichiometric amount of a cold aqueous solution of sodium nitrite is added

dropwise to the suspension while maintaining the temperature below 5 °C. The reaction

mixture is stirred for a period to ensure complete formation of the diazonium salt. The

completion of the reaction can be monitored by testing for the absence of the starting amine

and the presence of excess nitrous acid.

Step 2: Azo Coupling
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Preparation of the Coupling Component: In a separate vessel, 3-Hydroxy-N-(2-oxo-5-

benzimidazolinyl)-2-naphthamide is dissolved in an alkaline aqueous solution, such as

sodium hydroxide, to form the corresponding phenolate salt. The solution is then cooled to 5-

10 °C.

Coupling Reaction: The freshly prepared diazonium salt solution from Step 1 is slowly added

to the cooled solution of the coupling component. The pH of the reaction mixture is carefully

controlled and maintained in the alkaline range to facilitate the electrophilic aromatic

substitution reaction.

Pigment Formation: Upon mixing, the C.I. Pigment Violet 32 precipitates from the solution

as a colored solid. The reaction is allowed to proceed to completion with continued stirring.

Isolation and Purification: The precipitated pigment is isolated by filtration, washed

extensively with water to remove residual salts and unreacted starting materials, and then

dried. Further purification steps, such as solvent washing, may be employed to achieve the

desired purity and particle size distribution for specific applications.

Synthesis Workflow Diagram
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Synthesis Workflow of C.I. Pigment Violet 32

Step 1: Diazotization Step 2: Azo Coupling
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2,5-Dimethoxy-4-amino-N-methylbenzenesulfonamide
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Caption: Synthesis of C.I. Pigment Violet 32.
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Applications
The primary use of C.I. Pigment Violet 32 is as a colorant.[7] Its stability and vibrant color

make it suitable for a range of applications:

Paints and Coatings: Used in various paint systems for automotive, industrial, and decorative

coatings.[1][5]

Printing Inks: Employed in the formulation of high-quality printing inks for packaging and

publications.[1][10]

Plastics: Incorporated into plastics like PVC and polyolefins to impart a durable violet color.

[1][2]

Safety and Handling
As with all chemical products, C.I. Pigment Violet 32 should be handled in accordance with

good laboratory and industrial hygiene practices. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS). This product is intended for research and industrial

use only and is not for human or veterinary use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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